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Compound of Interest

Compound Name:
2-Fluoro-4-hydroxy-5-

iodobenzaldehyde

Cat. No.: B12464975

Get Quote

Part 1: Executive Summary
2-Fluoro-4-hydroxy-5-iodobenzaldehyde (CAS: 2166486-32-2) is a highly functionalized

aromatic intermediate critical in the synthesis of PROTACs, kinase inhibitors, and radiolabeled

ligands. Its utility stems from its "orthogonal reactivity": the electrophilic aldehyde, the

nucleophilic phenol, and the cross-coupling-ready aryl iodide.

However, this chemical versatility comes at the cost of stability. Under ambient conditions, this

compound acts as a metastable system. It is susceptible to photodehalogenation (loss of

iodine) and auto-oxidation (aldehyde to acid; phenol to quinoid).

Core Recommendation: This compound must be treated as Light Sensitive and Air Sensitive.[1]

Long-term storage requires an inert atmosphere (Argon/Nitrogen) at 2–8°C in amber

glassware.

Part 2: Chemical Profile & Reactivity Matrix
To understand the stability, we must analyze the competing electronic effects within the

molecule.
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Feature Moiety Electronic Effect Stability Risk

A Aryl Iodide (C-I)
Weak bond energy

(~57 kcal/mol)

High: Susceptible to

homolytic cleavage by

UV/Visible light.

B Aldehyde (-CHO)
Electrophilic,

oxidizable

Moderate: Prone to

aerobic oxidation to

carboxylic acid.

C Phenol (-OH)
Electron Donating

(EDG)

Moderate: Increases

ring electron density,

promoting

oxidation/color

change.

D Fluorine (-F)
Electron Withdrawing

(EWG)

Low: Stabilizes the C-I

bond slightly via

induction, but

activates the ring for

SNAr.

Theoretical Degradation Pathways
The following diagram illustrates the two primary degradation vectors: Photo-induced

Deiodination and Aerobic Oxidation.

Figure 1: Primary Degradation Pathways under Ambient Conditions
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Caption: Figure 1 visualizes the divergence of degradation into de-iodinated byproducts (via

light) and acidic byproducts (via air).

Part 3: Scientific Integrity – Stability Risk
Assessment
Photostability (The Iodine Vulnerability)
The Carbon-Iodine (C-I) bond is the weakest link in this molecule. Aryl iodides possess a bond

dissociation energy significantly lower than their chloro- or fluoro- counterparts. Upon exposure

to ambient laboratory light (specifically UV components), the C-I bond undergoes homolytic

fission, generating an aryl radical.

Observation: The off-white solid turns yellow/brown over time.

Mechanism: The generated radical abstracts a hydrogen atom from moisture or organic

impurities, resulting in 2-Fluoro-4-hydroxybenzaldehyde (des-iodo impurity).

Prevention: Exclusion of light is non-negotiable. Use amber vials or wrap containers in

aluminum foil.

Oxidative Stability (The Aldehyde Factor)
Benzaldehydes are inherently unstable toward oxygen. The mechanism involves the formation

of a peracid intermediate, which then reacts with another equivalent of aldehyde to form two

equivalents of carboxylic acid.

Catalysts: This reaction is catalyzed by light and trace metal ions.

Impact: Formation of 2-Fluoro-4-hydroxy-5-iodobenzoic acid. This impurity drastically affects

the stoichiometry of subsequent reactions (e.g., reductive aminations or Knoevenagel

condensations).

Thermal & Hygroscopic Profile
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While the melting point is likely >100°C (estimated based on analogs), the presence of the

phenolic hydroxyl group introduces hygroscopicity.

Risk: Absorbed water does not hydrolyze the molecule directly but facilitates the proton

transfer required for the radical degradation pathway described above.

Part 4: Experimental Validation Protocols
Do not assume purity based on the label. Perform these checks before using the compound in

critical steps.

Protocol A: Rapid Purity Assessment (HPLC)
Objective: Quantify des-iodo and acid impurities.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid

B: Acetonitrile + 0.1% Formic Acid

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (phenol/aldehyde).

Pass Criteria: Purity > 97% (Area %).

Protocol B: Functional Integrity Check (H-NMR)
Objective: Confirm the aldehyde proton has not oxidized.

Solvent: DMSO-d6 (preferred over CDCl3 to prevent acid traces in chloroform from

catalyzing degradation).

Key Signal: Look for the aldehyde proton singlet between 9.8 – 10.2 ppm.

Red Flag: Appearance of a broad singlet at 12.0+ ppm indicates carboxylic acid formation.
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Part 5: Handling & Storage SOP
This workflow ensures the integrity of the compound from receipt to usage.

Figure 2: Lifecycle Management of Labile Iodobenzaldehydes
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Caption: Figure 2 outlines the "Cold Chain" workflow to prevent condensation and oxidation.

Step-by-Step Storage Guidelines
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Upon Receipt: Inspect color. Pure compound should be off-white to pale yellow. Dark orange

or brown indicates significant degradation.

Aliquotting: Avoid repeated freeze-thaw cycles. Divide the bulk material into single-use vials

under a Nitrogen or Argon blanket.

Container: Use Amber Borosilicate Glass with Teflon-lined caps.

Temperature:

Short Term (< 1 month): 2–8°C (Refrigerator).

Long Term (> 1 month): -20°C (Freezer).

Usage: Allow the vial to equilibrate to room temperature before opening. Opening a cold vial

introduces atmospheric moisture, which condenses on the solid and accelerates

degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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